(6-Chloropyridin-3-yl)(phenyl)methanol

• Molecular Formula: C12H10ClNO
• Molecular Weight: 219.66 g/mol
• IUPAC Name: (6-chloropyridin-3-yl)-phenylmethanol
• InChI: InChI=1S/C12H10ClNO/c13-11-7-6-10(8-14-11)12(15)9-4-2-1-3-5-9/h1-8,12,15H
• InChI Key: XODIEOAQUIXWST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CN=C(C=C2)Cl)O

Description

(6-Chloropyridin-3-yl)(phenyl)methanol is a useful research compound. Its molecular formula is C12H10ClNO and its molecular weight is 219.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of 6-chloronicotinaldehyde (1.0 g, 7.1 mmol) in anhydrous tetrahydrofuran (10 mL) was added phenylmagnesium bromide solution (3M in diethyl ether, 2.6 mL, 7.8 mmol) dropwise at −78° C. under argon. After the reaction mixture was stirred at −78° C. for 10 min and 0° C. for 20 min, saturated aqueous ammonium chloride solution (10 mL) was added to quench the reaction. The mixture was extracted with ethyl acetate (3×10 mL). The combined ethyl acetate extracts were dried (Na2SO4) and concentrated to give (6-chloropyridin-3-yl)(phenyl)methanol (1.5 g, 6.8 mmol, 96% yield) as a yellow liquid. MS found: (M+H)+=220.09.